Cas no 888451-03-4 (3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide)

• Product Name: 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• CAS No: 888451-03-4
• MF: C₂₄H₁₈ClFN₂O₅
• MW: 468.861528873444
• CID: 6295193
• PubChem ID: 16818129
• Update Time: 2025-06-20

3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide
• F1883-1280
• 888451-03-4
• AB00677320-01
• 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)benzofuran-2-carboxamide
• AKOS024617345
• 3-[(2-chloro-6-fluorobenzoyl)amino]-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide

• Inchi： 1S/C24H18ClFN2O5/c1-31-18-11-10-13(12-19(18)32-2)27-24(30)22-21(14-6-3-4-9-17(14)33-22)28-23(29)20-15(25)7-5-8-16(20)26/h3-12H,1-2H3,(H,27,30)(H,28,29)
• InChI Key： SJINDDNUULPXOX-UHFFFAOYSA-N
• SMILES： ClC1C=CC=C(C=1C(NC1=C(C(NC2C=CC(=C(C=2)OC)OC)=O)OC2C=CC=CC1=2)=O)F

Computed Properties

• Exact Mass: 468.0888275g/mol
• Monoisotopic Mass: 468.0888275g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 700
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 89.8Ų

Additional information on 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide

Introduction to 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide (CAS No. 888451-03-4)

The compound 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide, identified by its CAS number 888451-03-4, represents a significant advancement in the field of medicinal chemistry. This molecule has garnered considerable attention due to its unique structural features and potential therapeutic applications. The presence of a benzofuran core, combined with amide functional groups, suggests a high degree of versatility in its chemical behavior and biological interactions.

In recent years, the exploration of heterocyclic compounds has been a cornerstone in drug discovery efforts. Benzofuran derivatives, in particular, have shown promise in various pharmacological contexts. The specific substitution pattern in 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide, including the 2-chloro-6-fluorobenzamido moiety and the 3,4-dimethoxyphenyl group, contributes to its distinct chemical profile. These substituents not only influence the molecule's solubility and stability but also play a crucial role in modulating its biological activity.

One of the most compelling aspects of this compound is its potential as a scaffold for developing novel therapeutic agents. The benzofuran core is known for its ability to interact with biological targets in a variety of ways, making it an attractive candidate for drug design. Furthermore, the amide linkages provide additional sites for functionalization, allowing for the creation of derivatives with tailored properties.

Recent studies have highlighted the importance of fluorine-containing aromatic compounds in medicinal chemistry. The fluorine atom in the 6-fluorobenzamido group enhances the metabolic stability of the molecule and can improve its binding affinity to biological targets. This has been particularly observed in the development of antiviral and anticancer agents, where fluorinated compounds have demonstrated superior efficacy.

The dimethoxy substitution on the phenyl ring further enhances the compound's pharmacological potential. Dimethoxy groups are known to increase lipophilicity, which can improve membrane permeability and thus oral bioavailability. This characteristic is particularly valuable in drug development, as it ensures that the compound can reach its target site within the body more effectively.

In vitro studies have begun to elucidate the biological activity of 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide. Initial results suggest that it exhibits inhibitory properties against certain enzymes and receptors relevant to inflammatory and metabolic diseases. These findings align with the growing interest in developing small-molecule inhibitors as therapeutic interventions.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. The introduction of the benzofuran core is typically achieved through cyclization reactions, while subsequent functionalization steps such as amide bond formation are carried out under controlled conditions. Advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, have been employed to introduce the desired substituents efficiently.

The structural integrity of 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide is maintained through rigorous quality control measures during both synthesis and purification. Analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and high-performance liquid chromatography (HPLC) are used to confirm the compound's identity and purity.

The pharmacokinetic properties of this compound are also under investigation. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) characteristics. These properties are critical for determining its potential as a lead compound for further development into a drug candidate.

The future direction of research on 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide includes exploring its mechanism of action in greater detail. Understanding how this compound interacts with biological targets at a molecular level will provide valuable insights into its therapeutic potential and guide future modifications for improved efficacy.

In conclusion, 3-(2-chloro-6-fluorobenzamido)-N-(3,4-dimethoxyphenyl)-1-benzofuran-2-carboxamide represents a promising candidate for further investigation in medicinal chemistry. Its unique structural features and preliminary biological activity make it an attractive scaffold for developing novel therapeutic agents. Continued research into its synthesis, pharmacology, and pharmacokinetics will be essential in determining its full potential as a drug candidate.